Three-component 2-aryl substituted benzothiophene formation under transition-metal free conditions†

RSC Advances Pub Date: 2016-04-20 DOI: 10.1039/C6RA07730G

Abstract

A base-mediated 2-aryl substituted benzothiophene formation from 2-bromobenzene aldehydes, benzylic esters and elemental sulfur under transition-metal-free conditions is described. Various 2-aryl substituted benzothiophene were efficiently obtained under mild conditions.

Graphical abstract: Three-component 2-aryl substituted benzothiophene formation under transition-metal free conditions
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